Cas no 1261825-38-0 (2-(Difluoromethoxy)-5-fluoroanisole)
2-(Difluoromethoxy)-5-fluoroanisole Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethoxy)-5-fluoroanisole
-
- Inchi: 1S/C8H7F3O2/c1-12-7-4-5(9)2-3-6(7)13-8(10)11/h2-4,8H,1H3
- InChI Key: QHIMFEPVNGICAE-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)OC)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- XLogP3: 3.1
- Topological Polar Surface Area: 18.5
2-(Difluoromethoxy)-5-fluoroanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013000677-250mg |
2-(Difluoromethoxy)-5-fluoroanisole |
1261825-38-0 | 97% | 250mg |
470.40 USD | 2021-07-04 | |
| Alichem | A013000677-500mg |
2-(Difluoromethoxy)-5-fluoroanisole |
1261825-38-0 | 97% | 500mg |
847.60 USD | 2021-07-04 | |
| Alichem | A013000677-1g |
2-(Difluoromethoxy)-5-fluoroanisole |
1261825-38-0 | 97% | 1g |
1,519.80 USD | 2021-07-04 |
2-(Difluoromethoxy)-5-fluoroanisole Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-(Difluoromethoxy)-5-fluoroanisole
Research Brief on 2-(Difluoromethoxy)-5-fluoroanisole (CAS: 1261825-38-0) in Chemical and Biomedical Applications
2-(Difluoromethoxy)-5-fluoroanisole (CAS: 1261825-38-0) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxy and fluoro substituents, exhibits promising physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-(Difluoromethoxy)-5-fluoroanisole as a key building block in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that the compound's fluorinated moieties enhance binding affinity and metabolic stability, leading to improved pharmacokinetic profiles in preclinical models. The study reported a 40% increase in inhibitory activity compared to non-fluorinated analogs, underscoring the importance of strategic fluorine incorporation in drug design.
In addition to its pharmaceutical applications, 2-(Difluoromethoxy)-5-fluoroanisole has been investigated for its potential in agrochemicals. A 2024 report by the European Journal of Agrochemicals detailed its use as a precursor in the synthesis of next-generation herbicides. The compound's ability to modulate plant enzyme activity, particularly acetolactate synthase (ALS), has shown promise in developing herbicides with higher selectivity and lower environmental toxicity. Field trials indicated a 30% reduction in required dosage compared to conventional herbicides, suggesting economic and ecological benefits.
Recent advancements in synthetic methodologies have also focused on optimizing the production of 2-(Difluoromethoxy)-5-fluoroanisole. A 2023 Organic Process Research & Development article described a novel catalytic system using palladium nanoparticles, which achieved a 92% yield with minimal byproducts. This breakthrough addresses previous challenges in scalability and cost-effectiveness, paving the way for industrial-scale production. The study also emphasized the compound's stability under various storage conditions, a critical factor for commercial viability.
Ongoing research is exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and inflammation. Preliminary data from a 2024 ACS Chemical Neuroscience study suggest that derivatives of 2-(Difluoromethoxy)-5-fluoroanisole may modulate neuroinflammation pathways, offering a new avenue for treating conditions like Alzheimer's disease. These findings, while preliminary, highlight the versatility of this compound and its derivatives in addressing unmet medical needs.
In conclusion, 2-(Difluoromethoxy)-5-fluoroanisole (CAS: 1261825-38-0) represents a multifaceted compound with significant potential in both pharmaceutical and agrochemical industries. Its unique structural features, combined with recent synthetic advancements, position it as a valuable tool for researchers aiming to develop next-generation therapeutics and agrochemicals. Future studies are expected to further elucidate its mechanisms of action and expand its applications across diverse fields.
1261825-38-0 (2-(Difluoromethoxy)-5-fluoroanisole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)